![molecular formula C16H14N2OS3 B12149495 2-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone](/img/structure/B12149495.png)
2-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone
Overview
Description
2-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C16H14N2OS3 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C16H14N2OS3 |
|---|---|
Molecular Weight |
346.5 g/mol |
IUPAC Name |
2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)-1-thiophen-2-ylethanone |
InChI |
InChI=1S/C16H14N2OS3/c19-11(13-6-3-7-20-13)8-21-15-14-10-4-1-2-5-12(10)22-16(14)18-9-17-15/h3,6-7,9H,1-2,4-5,8H2 |
InChI Key |
SDCWVLCKOCGLEI-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)C4=CC=CS4 |
Origin of Product |
United States |
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